4-Methyl-3-oxa-5-azatricyclo[8.4.0.0,2,6]tetradeca-1(14),2(6),4,10,12-pentaen-7-amine

• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• IUPAC Name: 4-methyl-3-oxa-5-azatricyclo[8.4.0.02,6]tetradeca-1(14),2(6),4,10,12-pentaen-7-amine
• InChI: InChI=1S/C13H14N2O/c1-8-15-12-11(14)7-6-9-4-2-3-5-10(9)13(12)16-8/h2-5,11H,6-7,14H2,1H3
• InChI Key: VAJZJJKOIGPIPK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(O1)C3=CC=CC=C3CCC2N

Description

4-Methyl-3-oxa-5-azatricyclo[8.4.0.0,2,6]tetradeca-1(14),2(6),4,10,12-pentaen-7-amine: is a complex organic compound with a unique fused-ring system. Let’s break down its name:

4-Methyl: Indicates a methyl group (CH₃) attached to the fourth position.

3-oxa: Refers to the oxygen atom (O) incorporated into the ring system.

5-azatricyclo[8.4.0.0,2,6]tetradeca: Describes the intricate bridged bicyclic structure.

1(14),2(6),4,10,12-pentaen: Specifies the double bonds within the ring system.

7-amine: Indicates the presence of an amino group (NH₂) at the seventh position.

Preparation Methods

The synthetic routes for this compound can vary, but one common approach involves cyclization reactions. Here are some methods:

Cycloaddition Reactions: Diels-Alder or similar cycloadditions can form the bicyclic core.

Ring-Closing Reactions: Intramolecular reactions can close the ring system.

Industrial Production: Unfortunately, specific industrial methods are scarce in the literature.

Chemical Reactions Analysis

Oxidation: The double bonds may undergo oxidation reactions.

Reduction: Reduction can modify the ring system.

Substitution: Substituents can be introduced at various positions.

Common Reagents: Reagents like hydrogen peroxide (H₂O₂), sodium borohydride (NaBH₄), and Lewis acids are relevant.

Major Products: These reactions yield derivatives with altered functional groups.

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity (e.g., as ligands or enzyme inhibitors).

Medicine: May have applications in drug discovery.

Industry: Limited information, but it could find use in specialty chemicals.

Mechanism of Action

Targets: The compound likely interacts with specific receptors or enzymes.

Pathways: Further research is needed to elucidate its precise mechanism.

Comparison with Similar Compounds

Uniqueness: Its fused-ring system sets it apart.

Similar Compounds: While data is scarce, related heterocyclic compounds exist.